Cas no 3048-48-4 (4-Methylbenzothiazole)

4-Methylbenzothiazole structure
4-Methylbenzothiazole structure
Product Name:4-Methylbenzothiazole
CAS No:3048-48-4
MF:C8H7NS
MW:149.212880373001
MDL:MFCD11975739
CID:316751
PubChem ID:18272
Update Time:2025-04-19

4-Methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-Benzothiazole
    • 4-Methylbenzothiazole
    • 4-METHYL-1,3-BENZOTHIAZOLE
    • Benzothiazole, 4-methyl-
    • Benzothiazole, 4-methyl- (7CI,8CI,9CI)
    • CS-0061214
    • SCHEMBL288904
    • MFCD11975739
    • F18224
    • J-017978
    • PIUXNZAIHQAHBY-UHFFFAOYSA-N
    • 4-methylbenzo[d]thiazole
    • 3048-48-4
    • 4-methyl benzothiazole
    • DTXSID00184551
    • MDL: MFCD11975739
    • Inchi: 1S/C8H7NS/c1-6-3-2-4-7-8(6)9-5-10-7/h2-5H,1H3
    • InChI Key: PIUXNZAIHQAHBY-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=CC=C2C

Computed Properties

  • Exact Mass: 149.03001
  • Monoisotopic Mass: 149.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.217
  • Boiling Point: 247.9°Cat760mmHg
  • Flash Point: 108.1°C
  • Refractive Index: 1.663
  • PSA: 12.89

4-Methylbenzothiazole Pricemore >>

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